Cas no 1824167-05-6 (Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 1824167-05-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5292243
• Update Time: 2025-06-09

Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO4/c1-5-9(11(15)10-7-6-8-17-10)14-12(16)18-13(2,3)4/h6-9H,5H2,1-4H3,(H,14,16)
• InChI Key： LPXLGDNGNDWTLE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(C1=CC=CO1)=O)CC

Additional information on Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS: 1824167-05-6)

Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS: 1824167-05-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of protease inhibition and anti-inflammatory drug design. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications.

The compound has been identified as a versatile building block in organic synthesis, owing to its unique structural features. The presence of the furanyl and carbamate moieties allows for diverse chemical modifications, making it a valuable scaffold for the development of new drug candidates. Recent publications have demonstrated its utility in the synthesis of inhibitors targeting enzymes such as cathepsins and matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester as a precursor for the development of selective cathepsin B inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against cathepsin B, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of diseases associated with excessive cathepsin B activity, such as osteoarthritis and certain cancers.

Another area of research has focused on the anti-inflammatory properties of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its role in modulating the NF-κB signaling pathway, a critical regulator of inflammation. The results indicated that derivatives of Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester could effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests its potential application in the development of new anti-inflammatory drugs.

From a synthetic perspective, recent advancements have focused on optimizing the production of Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester to improve yield and purity. A 2022 patent application described a novel catalytic method for its synthesis, which significantly reduced the formation of by-products and enhanced the overall efficiency of the process. This development is expected to facilitate its broader use in pharmaceutical research and development.

In conclusion, Carbamic acid, N-[1-(2-furanylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS: 1824167-05-6) represents a promising compound with diverse applications in medicinal chemistry. Its role as a key intermediate in the synthesis of enzyme inhibitors and anti-inflammatory agents underscores its potential in drug discovery. Future research should focus on further elucidating its mechanism of action and exploring its therapeutic potential in preclinical models.